![molecular formula C12H19N5 B5484162 N,N-dimethyl-3-(5'-methyl-1H,3'H-2,4'-biimidazol-1-yl)propan-1-amine](/img/structure/B5484162.png)
N,N-dimethyl-3-(5'-methyl-1H,3'H-2,4'-biimidazol-1-yl)propan-1-amine
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Overview
Description
Compounds with similar structures, such as N,N-dimethyl-3,5-dinitro-1H-pyrazol-4-amine, are often used in the synthesis of energetic derivatives . They are typically prepared through nucleophilic reactions .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of a precursor compound with a reagent under specific conditions . For instance, N,N-dimethyl-3,5-dinitro-1H-pyrazol-4-amine was prepared by the reaction of 4-chloro-3,5-dinitropyrazole and DMF at 100°C for 4 hours .Molecular Structure Analysis
The structures of these compounds are usually confirmed by single crystal X-ray diffraction . The exact structure would depend on the specific compound and its substituents.Chemical Reactions Analysis
These compounds can undergo various chemical reactions to form new compounds. For example, N,N-dimethyl-3,5-dinitro-1H-pyrazol-4-amine was used to prepare four new energetic derivatives through nucleophilic reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds can vary widely. For example, one compound had a density of 1.2±0.1 g/cm^3 and a boiling point of 502.4±60.0 °C at 760 mmHg .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N,N-dimethyl-3-[2-(5-methyl-1H-imidazol-4-yl)imidazol-1-yl]propan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N5/c1-10-11(15-9-14-10)12-13-5-8-17(12)7-4-6-16(2)3/h5,8-9H,4,6-7H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MROLCIFXCAFWSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN1)C2=NC=CN2CCCN(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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